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Compound of Interest

Compound Name: MK-0873

Cat. No.: B1677236

For researchers, scientists, and drug development professionals, the proper disposal of
investigational compounds like MK-0873 is a critical component of laboratory safety and
environmental responsibility. Due to its specific chemical properties and potential hazards, MK-
0873 requires a dedicated disposal protocol. This guide provides essential information and
step-by-step procedures to ensure its safe handling and disposal.

Key Safety and Hazard Data for MK-0873

MK-0873 is classified under the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS) with specific hazard statements that necessitate its treatment as hazardous
waste. The following table summarizes the key hazard information for MK-0873.[1]

Hazard Class GHS Hazard Statement Description

Acute Toxicity, Oral H301 Toxic if swallowed.[1]

. e May cause an allergic skin
Skin Sensitization H317 _
reaction.[1]

N o May cause damage to organs
Specific Target Organ Toxicity
H373 through prolonged or repeated
(Repeated Exposure)
exposure.[1]

Hazardous to the Aquatic o ]
) Harmful to aquatic life with
Environment, Long-Term H412 )
long lasting effects.[1]
Hazard
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Experimental Protocol: Proper Disposal of MK-0873

The following procedure outlines the recommended steps for the safe disposal of MK-0873,
treating it as a hazardous chemical waste. This protocol is based on general guidelines for the
disposal of investigational drugs and should be adapted to comply with local, state, and federal
regulations.

Materials:

o Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.
o Designated, sealed, and clearly labeled hazardous waste container.

o Waste disposal manifest or tracking form (as required by your institution).

Procedure:

» Risk Assessment: Before handling, review the Safety Data Sheet (SDS) and understand the
specific hazards of MK-0873.

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat, when handling MK-0873.

» Waste Segregation:
o Do not mix MK-0873 waste with non-hazardous or biohazardous waste streams.

o Collect all solid waste contaminated with MK-0873 (e.g., unused compound, contaminated
lab supplies) in a designated, leak-proof, and sealed hazardous waste container.

o Liquid waste containing MK-0873 should be collected in a separate, sealed, and shatter-
proof container.

o Labeling: Clearly label the hazardous waste container with "Hazardous Waste," the name
"MK-0873," and the relevant hazard symbols (e.g., toxic, environmental hazard).

o Storage: Store the sealed hazardous waste container in a designated, secure, and well-
ventilated area, away from incompatible materials, until it is collected by a certified
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hazardous waste disposal service.

e Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Ensure that the final disposal method is incineration at a permitted hazardous waste
facility, which is the recommended method for the destruction of many pharmaceutical
compounds.[2]

o Complete all necessary waste disposal documentation, such as a hazardous waste
manifest, to maintain a record of the disposal process.[2]

o Decontamination: Thoroughly decontaminate all surfaces and equipment that may have
come into contact with MK-0873 using an appropriate solvent or cleaning agent. Dispose of
cleaning materials as hazardous waste.

Disposal Workflow for MK-0873

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of MK-0873.
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Start: Handling MK-0873 Waste

Assess Waste Type

Solid Waste (Unused compound, contaminated supplies) Liquid Waste (Solutions containing MK-0873)

i l

Collect in Labeled, Sealed Collect in Labeled, Sealed
Solid Hazardous Waste Container Liquid Hazardous Waste Container

Store in Designated Secure Area

Contact Environmental Health & Safety (EHS)
or Licensed Disposal Vendor

Arrange for Professional Collection
and Transport

Final Disposal:
Incineration at Permitted Facility

Disposal Manifest

End: Safe Disposal Complete

Click to download full resolution via product page

Complete and Archive T

Caption: Workflow for the safe disposal of MK-0873 as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1677236?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/mk-0873
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.benchchem.com/product/b1677236#mk-0873-proper-disposal-procedures
https://www.benchchem.com/product/b1677236#mk-0873-proper-disposal-procedures
https://www.benchchem.com/product/b1677236#mk-0873-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677236?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

